![molecular formula C18H14N2O3S3 B2427878 (E)-N-(4-acetylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide CAS No. 637318-00-4](/img/structure/B2427878.png)
(E)-N-(4-acetylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide
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Description
(E)-N-(4-acetylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H14N2O3S3 and its molecular weight is 402.5. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties : Research indicates significant antimicrobial activity against bacteria, mycobacteria, and fungi. For instance, derivatives of this compound exhibited potent activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, as well as antibacterial activity against methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).
Anti-inflammatory Activity : Certain derivatives have shown significant anti-inflammatory properties. For example, derivatives synthesized by reacting pyrazole with various substituted acetamides demonstrated notable anti-inflammatory activity (Sunder & Maleraju, 2013).
Potential Antitumor Properties : Some derivatives have been evaluated for their antitumor activity. For example, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives exhibited considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Photophysical Properties : Derivatives of this compound have been synthesized and characterized for their photophysical properties, demonstrating potential applications in materials science (Jachak et al., 2021).
Antifibrotic and Anticancer Action : Some amino(imino)thiazolidinone derivatives have shown both antifibrotic and anticancer activities, presenting as interesting candidates for further testing in these areas (Kaminskyy et al., 2016).
In Vivo Anticancer and Antiangiogenic Effects : Novel thioxothiazolidin-4-one derivatives have shown the ability to inhibit tumor growth and angiogenesis in mouse models, suggesting potential for anticancer therapy (Chandrappa et al., 2010).
Antioxidant Properties : Some derivatives have been synthesized and evaluated for their antioxidant activity, showing efficacy in various antioxidant assays (Koppireddi et al., 2013).
Properties
IUPAC Name |
N-(4-acetylphenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3S3/c1-11(21)12-4-6-13(7-5-12)19-16(22)10-20-17(23)15(26-18(20)24)9-14-3-2-8-25-14/h2-9H,10H2,1H3,(H,19,22)/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYVYGJRMHDAIMI-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=CS3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=CS3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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